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Compound of Interest |

4-(2-Chloroethyl)-1,2-
Compound Name: _
dimethoxybenzene
CAS No.: 27160-08-3
\ 7

Executive Summary

4-(2-Chloroethyl)-1,2-dimethoxybenzene (CAS: 27160-08-3), also known as 3,4-
Dimethoxyphenethyl chloride, is a critical alkylating intermediate primarily utilized in the
synthesis of phenylalkylamine calcium channel blockers, most notably Verapamil.

While often categorized alongside generic alkyl halides, this compound presents specific
handling challenges due to its low melting point (37-39 °C), which allows it to exist as a
supercooled liquid or a solid depending on ambient conditions. Its primary physiological hazard
is Category 1 Serious Eye Damage, driven by the high electrophilicity of the chloroethyl moiety.
This guide synthesizes physicochemical data, toxicological mechanisms, and field-proven
safety protocols to ensure containment and personnel protection during drug development
workflows.

Part 1: Physicochemical & Hazard Profile
Identity & Physical Properties

The compound is a dialkoxy-substituted phenethyl chloride. Its lipophilicity (
) facilitates rapid dermal absorption, while its melting point near human body temperature

requires temperature-controlled handling to prevent unexpected phase changes during
weighing or transfer.
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Property Value Operational Implication

Use for inventory tracking;

CAS Number 27160-08-3 distinguish from benzodioxole
isomers.
Molecular Formula MW: 200.66 g/mol .

May solidify in transfer lines;
Physical State Solid/Liquid (MP: 37-39 °C) requires heat tracing or solvent
dilution.

High vacuum required for

distillation; thermally stable
Boiling Point 105-110 °C (0.7 Torr) under

Combustible but not

Flash Point 102.1 °C
Flammable (Class IlIB).
B Organic solvents (DCM, Poor water solubility; difficult to
Solubility ]
EtOAC) flush with water alone.

GHS Hazard Characterization

Unlike simple irritants, the chloroethyl group acts as a moderate alkylating agent. The resulting
damage to mucous membranes is not merely acidic irritation but covalent modification of tissue
proteins.

o Eye Dam. 1 (H318): Causes serious eye damage. Mechanism: Irreversible alkylation of
corneal proteins leading to opacity.

e Acute Tox. 4 (H302): Harmful if swallowed.[1][2][3]
e Skin Irrit. 2 (H315): Causes skin irritation.[2]

e STOT SE 3 (H335): May cause respiratory irritation.[2][3][4]

Part 2: Reactivity & Toxicological Mechanisms
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The Alkylating Mechanism ()

The toxicity and utility of this compound stem from the same feature: the electrophilic carbon at
the

-position of the ethyl chain. In physiological systems, this carbon is susceptible to nucleophilic
attack by DNA bases (guanine) or protein residues (cysteine/lysine), leading to cytotoxicity.

In synthetic applications, this reactivity is harnessed to couple the molecule with amines.[5]
Below is the reaction pathway for Verapamil, illustrating the displacement of the chloride.

3,4-Dimethoxyphenethyl

chloride

(The Agent) + Secondary Amine e A

| Transition State |- HCI > Verapamil
| (SN2 Attack) | (Calcium Channel Blocker)
Isopropy| |
acetonitrile
derivative

Figure 1: Alkylation mechanism in Verapamil synthesis. The chloroethyl group (Red) is the electrophilic handle.

Click to download full resolution via product page

Stability Concerns

» Hydrolysis: Slow hydrolysis in moist air releases HCI gas, which pressurizes containers and
increases corrosivity.

e Thermal Decomposition: Heating above 150 °C can liberate HCI and chloromethane.

Part 3: Safe Handling & Engineering Controls
Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient due to the compound's lipophilic nature and potential for
permeation.
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Protection Zone

Recommendation

Rationale

Hand Protection

Double Gloving: Nitrile (Inner)

+ Laminate/Barrier (Outer)

Laminate films (e.g., Silver
Shield®) resist chlorinated

organic permeation >4 hours.

Eye/Face

Chemical Goggles + Face
Shield

"Eye Dam. 1" classification
mandates zero-tolerance for
splashes. Safety glasses are

inadequate.

Respiratory

P100/0V Cartridge or Fume
Hood

Prevent inhalation of dusts (if

solid) or vapors (if heated).

Body

Tyvek® Lab Coat or Apron

Prevent contamination of
street clothes; compound is

difficult to wash out.

Operational Protocols

e Weighing: Due to the low melting point, the solid may melt from the friction of a spatula or

ambient heat. Weigh in a tared vessel rather than on weighing paper to prevent

absorption/sticking.

o Transfer: If the material has solidified in the drum/bottle, warm gently in a water bath (<45

°C) to liquefy before transfer. Do not chip the solid, as this generates inhalable dust and

flying projectiles.

o Decontamination: Glassware should be rinsed with a dilute ethanolic KOH solution (to

convert residual chloride to the ether/alcohol) before standard washing.

Part 4: Emergency Response & Spill Management

Spill Decision Tree

Because the substance exists at the boundary of solid and liquid phases, spill response

depends on the ambient temperature and state of the material.
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Spill Detected

Determine State

Liquid Pool Solid/Waxy Mass
(>39°C or Supercooled) (<37°C)
Contain Flow void Dust
Absorb with Scoop with
Vermiculite/Sand Non-sparking Tools

Decontaminate Surface:
Scrub with 5% Ethanolic NaOH
then Soap/Water

Dispose as
Halogenated Organic Waste

Figure 2: Emergency response logic for phase-variable alkylating agents.

Click to download full resolution via product page

First Aid (Specific to Alkylating Irritants)

e Eye Contact (CRITICAL): Immediate irrigation for 30 minutes. The standard 15 minutes may
be insufficient due to the chemical's poor water solubility and "sticky" organic nature. Use
saline if available. Do not use neutralizing agents in the eye.

o Skin Contact: Wash with soap and water immediately.[4] Pure water is ineffective at
removing this lipophilic compound. If redness persists, treat as a chemical burn.
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 Inhalation: Move to fresh air. If pulmonary irritation (coughing/wheezing) occurs, medical
observation for 24 hours is recommended to rule out delayed pulmonary edema.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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